1,7-Dibenzyl-8-mercapto-3-methyl-3,7-dihydro-purine-2,6-dione

Specification

• CAS No.: 330990-54-0
• Molecular Formula: C20H18N4O2S
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 1,7-dibenzyl-3-methyl-8-sulfanylidene-9H-purine-2,6-dione
• Standard InChI: InChI=1S/C20H18N4O2S/c1-22-17-16(23(19(27)21-17)12-14-8-4-2-5-9-14)18(25)24(20(22)26)13-15-10-6-3-7-11-15/h2-11H,12-13H2,1H3,(H,21,27)
• Standard InChI Key: GGTRHPSXZFHLGG-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)CC3=CC=CC=C3)N(C(=S)N2)CC4=CC=CC=C4
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CC3=CC=CC=C3)N(C(=S)N2)CC4=CC=CC=C4

Introduction

1,7-Dibenzyl-8-mercapto-3-methyl-3,7-dihydro-purine-2,6-dione is a complex organic compound with a specific chemical structure. It is used primarily in research and development, particularly in the field of chemistry and pharmaceuticals. The compound is characterized by its unique molecular structure, which includes benzyl groups and a mercapto group attached to a purine backbone.

Synthesis and Preparation

The synthesis of 1,7-Dibenzyl-8-mercapto-3-methyl-3,7-dihydro-purine-2,6-dione typically involves complex organic reactions. While specific synthesis protocols are not widely detailed in the available literature, compounds with similar structures often require careful control of reaction conditions to ensure the correct formation of the purine ring and the attachment of the benzyl and mercapto groups.

Safety and Handling

Handling this compound requires caution due to its potential hazards. It is classified as a skin and eye irritant, and it may cause respiratory irritation if inhaled. Proper protective equipment, including gloves and eye protection, should be used when handling the compound. It should be stored in a cool, dry place away from strong oxidizing agents, which could lead to hazardous decomposition products like carbon oxides, nitrogen oxides, and sulfur oxides.

Safety Data

Hazard Classification	Description
Skin Irritation	Category 2
Eye Irritation	Category 2A
Respiratory Irritation	Category 3

Biological Activities

Purine derivatives, in general, have been investigated for their roles in various biological processes, including enzyme inhibition. The mercapto group in this compound may contribute to its potential biological activity, although specific studies on this compound are not widely available.

Availability and Suppliers

1,7-Dibenzyl-8-mercapto-3-methyl-3,7-dihydro-purine-2,6-dione is available from suppliers like Sigma-Aldrich, where it is marketed as part of a collection of rare and unique chemicals for early discovery researchers. The product is sold without warranties regarding its purity or suitability for specific applications.

Supplier Information

Supplier	Product Number	Quantity Available
Sigma-Aldrich	R393282	5 mg